1-[(3-Methyl-2-thienyl)methyl]piperazine dihydrochloride

• CAS: 2097968-26-6
• Molecular Formula: C10H18Cl2N2S
• Molecular Weight: 269.23 g/mol
• SMILES: CC1=C(SC=C1)CN2CCNCC2.Cl.Cl
• InChI: InChI=1S/C10H16N2S.2ClH/c1-9-2-7-13-10(9)8-12-5-3-11-4-6-12;;/h2,7,11H,3-6,8H2,1H3;2*1H
• InChIKey: MIWCSSXPDNMRJP-UHFFFAOYSA-N

Researchers developing CNS-active agents require a lipophilic piperazine building block with consistent quality. 1-[(3-Methyl-2-thienyl)methyl]piperazine dihydrochloride (≥97% purity, LogP 2.31) resolves this as a stable dihydrochloride salt with enhanced solubility. Key benefits: - 3-Methylthienyl group optimizes lipophilicity for CNS bioavailability. - Reliable nucleophile for SN2 alkylations and reductive aminations. - High purity minimizes downstream purification, streamlining library synthesis.

1-[(3-Methyl-2-thienyl)methyl]piperazine dihydrochloride – Chemical Identity & Basic Properties

1-[(3-Methyl-2-thienyl)methyl]piperazine dihydrochloride (CAS 2097968-26-6) is a piperazine derivative featuring a 3-methyl-2-thienylmethyl substituent, presented as a dihydrochloride salt. Its molecular formula is C10H18Cl2N2S, with a molecular weight of 269.23 g/mol . The compound is characterized by a LogP (predicted) of approximately 2.31 and a topological polar surface area (TPSA) of 15.27 Ų . Commercially available batches typically exhibit a purity of 97-98% .

Substitution pattern 3-Methyl-2-thienylmethyl group introduces steric/electronic features for SAR studies

Salt form Dihydrochloride ensures aqueous solubility and handling stability for synthesis

Purity profile Consistently high purity supports reproducible reaction yields and assay consistency

Why 1-[(3-Methyl-2-thienyl)methyl]piperazine dihydrochloride Is Irreplaceable

Thienylmethyl-substituted piperazines share a common core but diverge significantly in lipophilicity, molecular weight, and steric profile due to substitution patterns. The 3-methyl group on the thiophene ring of 1-[(3-Methyl-2-thienyl)methyl]piperazine dihydrochloride introduces a distinct electronic and steric environment that alters physicochemical properties such as LogP and potentially influences biological target engagement [1]. Furthermore, the dihydrochloride salt form ensures enhanced aqueous solubility and handling stability compared to free base or alternative salt forms, which directly impacts formulation and experimental reproducibility [2]. Substituting with non-methylated or differently substituted analogs may compromise synthetic yields, alter pharmacokinetic profiles in downstream applications, or invalidate structure-activity relationship (SAR) studies where precise substitution is critical [1].

3-Methyl-2-thienylmethyl piperazine dihydrochloride

Non-methylated 2-thienylmethyl analog (free base or other salt)

Methyl group alters LogP and steric profile; SAR correlations may not transfer

Dihydrochloride salt (current)

Free base or alternative salt form

Different solubility and stability may affect reaction consistency and formulation reproducibility

97-98% purity specification

Lower-purity grades (e.g., 95%)

Increased impurity burden can introduce side reactions and bias biological readouts

• [1] US Patent 5177077. 1,4-disubstituted piperazines. Filed 1990-03-16. Available at: https://patents.justia.com/patent/5177077 View Source
• [2] Kuujia. 1-[(3-Methyl-2-thienyl)methyl]piperazine dihydrochloride. CAS 2097968-26-6. Available at: https://www.kuujia.com View Source

Key Differentiating Properties of 1-[(3-Methyl-2-thienyl)methyl]piperazine dihydrochloride

Enhanced Lipophilicity vs Non-Methylated Analog

1-[(3-Methyl-2-thienyl)methyl]piperazine dihydrochloride exhibits a predicted LogP of 2.31, which is approximately 52% higher (0.79 LogP units) than the 1-(2-thienylmethyl)piperazine dihydrochloride analog (LogP 1.52) . This increased lipophilicity, conferred by the 3-methyl substituent, may enhance passive membrane permeability and blood-brain barrier penetration, a critical parameter for central nervous system (CNS) drug candidates [1].

Increased lipophilicity

Data to verify

ΔLogP +0.79 (52% increase) vs. 2-thienylmethyl analog (LogP 1.52)

Higher predicted LogP may alter passive permeability modeling

In silico prediction; experimental confirmation needed

Evidence Dimension	Predicted octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.31
Comparator Or Baseline	1-(2-thienylmethyl)piperazine dihydrochloride (CAS 6803-90-3) LogP = 1.52
Quantified Difference	ΔLogP = +0.79 (52% increase)
Conditions	In silico prediction using standard computational chemistry methods (Chemscene, Hit2Lead)

Why This Matters

Higher LogP correlates with improved CNS penetration, making this compound a more suitable building block for neurological or psychiatric drug discovery programs.

• [1] US Patent 5177077. 1,4-disubstituted piperazines. Filed 1990-03-16. Available at: https://patents.justia.com/patent/5177077 View Source

Higher Molecular Weight for Analytical Detection

The molecular weight of 1-[(3-Methyl-2-thienyl)methyl]piperazine dihydrochloride is 269.23 g/mol, which is approximately 5.5% greater (14.02 g/mol) than the molecular weight of the non-methylated 2-thienylmethyl analog (255.21 g/mol) . This mass difference, attributable to the additional methyl group, provides a distinct m/z signature in LC-MS and GC-MS analyses, facilitating unambiguous identification and quantification in complex mixtures or reaction monitoring .

Distinct molecular weight

Source review

ΔMW +14.02 g/mol (+5.5%) vs. non-methylated analog

Unique m/z facilitates LC-MS/GC-MS differentiation

Vendor-reported masses; verify with in-house standard

Evidence Dimension	Molecular weight
Target Compound Data	269.23 g/mol
Comparator Or Baseline	1-(2-thienylmethyl)piperazine dihydrochloride (CAS 6803-90-3): 255.21 g/mol
Quantified Difference	ΔMW = +14.02 g/mol (+5.5%)
Conditions	As reported by vendors (Chemsrc, AKSci)

Why This Matters

A unique molecular weight enables precise analytical tracking, reducing the risk of misidentification in synthetic workflows or metabolite profiling.

Superior Purity Profile for Research Synthesis

Commercially available 1-[(3-Methyl-2-thienyl)methyl]piperazine dihydrochloride is consistently offered at 97-98% purity , whereas the non-methylated 2-thienylmethyl analog is predominantly supplied at 95% purity . This 2-3 percentage point increase in purity translates to a reduction in impurity burden by approximately 40-60% (e.g., 2-3% impurities vs. 5% impurities), minimizing side reactions and purification steps in multi-step syntheses.

Higher purity specification

Specification review

97-98% vs. 95% for non-methylated analog (~40-60% impurity reduction)

Reduced impurity burden supports synthesis reproducibility

Supplier specification; lot-specific verification advised

Evidence Dimension	Purity specification
Target Compound Data	97-98%
Comparator Or Baseline	1-(2-thienylmethyl)piperazine dihydrochloride: 95%
Quantified Difference	2-3 percentage point absolute increase; ~40-60% reduction in impurities
Conditions	As specified by Leyan, Chemscene, AKSci, Hit2Lead

Why This Matters

Higher purity reduces the risk of off-target effects in biological assays and improves the yield and reliability of subsequent synthetic transformations.

Implication in Dopaminergic and CNS-Targeted Pathways

Thienyl-substituted piperazines, including those with 3-methyl-2-thienyl moieties, have been patented for their inhibitory activity at dopamine uptake sites, with claims of utility in treating depression, Parkinson's disease, and other CNS disorders involving dopaminergic deficits [1]. The specific substitution pattern of 1-[(3-Methyl-2-thienyl)methyl]piperazine dihydrochloride aligns with the general formula disclosed in US Patent 5177077, where a thienyl group substituted with C1-6 alkyl (e.g., methyl) is explicitly claimed for enhancing dopaminergic activity relative to unsubstituted phenyl analogs [1].

CNS target engagement context

Class-level inference

Structural class aligns with dopamine uptake inhibitor pharmacophore (patent claims)

May support dopaminergic pathway research scaffold design

Patent-derived structural inference; bioactivity not experimentally confirmed

Evidence Dimension	Pharmacological target class
Target Compound Data	Structural class consistent with patented dopamine uptake inhibitors
Comparator Or Baseline	Phenyl-substituted piperazines (as referenced in patent)
Quantified Difference	Not quantified; structural inference based on patent claims
Conditions	Patent US 5177077, filed 1990-03-16

Why This Matters

The compound's structural alignment with a validated pharmacophore for dopamine uptake inhibition positions it as a privileged intermediate for CNS drug discovery, potentially offering a more relevant scaffold than non-thienyl or unsubstituted analogs.

• [1] US Patent 5177077. 1,4-disubstituted piperazines. Filed 1990-03-16. Available at: https://patents.justia.com/patent/5177077 View Source

Optimal Use Cases for 1-[(3-Methyl-2-thienyl)methyl]piperazine dihydrochloride

CNS Drug Discovery: Dopaminergic and Serotonergic Scaffold

As a thienylmethyl-substituted piperazine, this compound serves as a versatile building block for synthesizing analogs of known CNS-active agents. Its structural features align with patented dopamine uptake inhibitors, making it a candidate for generating novel antidepressants or antipsychotics [1]. The enhanced lipophilicity (LogP 2.31) relative to non-methylated analogs may improve CNS bioavailability in lead optimization campaigns .

Analytical Reference Standard for Method Development

The distinct molecular weight (269.23 g/mol) and high purity (97-98%) make this compound an ideal reference standard for calibrating LC-MS or GC-MS instruments in analytical laboratories. Its unique m/z signature allows for precise quantification and differentiation from closely related thienylmethyl piperazines .

Synthetic Intermediate for Functionalized Piperazine Libraries

The dihydrochloride salt form ensures excellent solubility and stability, facilitating its use as a nucleophilic building block in SN2 alkylations or reductive aminations. Its high purity reduces the need for extensive purification of downstream products, streamlining the synthesis of diverse piperazine-based compound libraries for high-throughput screening [2].

Application

Selection Property

Validation Focus

CNS target-engagement scaffold studies

Methyl-thienyl substitution for SAR diversity

Dopamine transporter pathway modeling

Analytical reference standard for MS method development

Distinct m/z signature and high purity

LC-MS/GC-MS method specificity and calibration

Piperazine library synthesis building block

Dihydrochloride salt solubility and stability

Reaction yield consistency and purity of derived products

• [1] US Patent 5177077. 1,4-disubstituted piperazines. Filed 1990-03-16. Available at: https://patents.justia.com/patent/5177077 View Source
• [2] Kuujia. 1-[(3-Methyl-2-thienyl)methyl]piperazine dihydrochloride. CAS 2097968-26-6. Available at: https://www.kuujia.com View Source